Cas no 1368813-67-5 (4-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine)

• Product Name: 4-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine
• CAS No: 1368813-67-5
• MF: C₈H₁₅N₅
• MW: 181.238200426102
• CID: 6078575
• PubChem ID: 82512153
• Update Time: 2025-05-21

4-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine
• EN300-1867386
• 4-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]piperidine
• 1368813-67-5

• Inchi： 1S/C8H15N5/c1-4-9-5-2-8(1)3-6-13-7-10-11-12-13/h7-9H,1-6H2
• InChI Key： LZXAAKMMEKZURK-UHFFFAOYSA-N
• SMILES： N1CCC(CCN2C=NN=N2)CC1

Computed Properties

• Exact Mass: 181.13274550g/mol
• Monoisotopic Mass: 181.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine

4-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine: A Comprehensive Overview

4-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine (CAS No. 1368813-67-5) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique tetrazole and piperidine moieties, has been the subject of extensive studies due to its potential therapeutic applications and biological activities.

The structure of 4-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine is notable for its combination of a tetrazole ring and a piperidine ring. The tetrazole moiety is known for its ability to mimic carboxylic acid functionalities and its potential as a bioisostere in drug design. The piperidine ring, on the other hand, is a common structural element in many biologically active compounds and pharmaceuticals, contributing to the compound's overall pharmacological profile.

Recent research has highlighted the diverse biological activities of 4-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2020 demonstrated that 4-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition to its anti-inflammatory effects, 4-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine has also been investigated for its potential as an analgesic agent. Research conducted by a team at the University of California found that this compound significantly reduces pain responses in animal models of chronic pain. The mechanism of action appears to involve modulation of nociceptive pathways and inhibition of pain-transmitting neurons.

The pharmacokinetic properties of 4-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine have also been studied extensively. A 2021 study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable oral bioavailability and a long half-life in vivo. These properties make it an attractive candidate for further development as an orally administered therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies.

The potential applications of 4-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine extend beyond anti-inflammatory and analgesic uses. Recent studies have explored its potential as an antiviral agent against various viral infections. A 2020 study published in Antiviral Research demonstrated that this compound exhibits potent antiviral activity against influenza A virus by inhibiting viral replication in cell cultures.

The synthesis of 4-2-(1H-1,2,3,4-tetrazol-1-yl)ethylpiperidine has been optimized to improve yield and purity. Several synthetic routes have been developed, including one-pot reactions and multistep syntheses. These methods have facilitated large-scale production for preclinical and clinical studies.

In conclusion, 4-2-(1H-1,2,3,4-tetrazol-1-y l)ethylpiperidine (CAS No. 1368813-67-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses in treating various diseases.